Cas no 2227836-03-3 ((2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol)
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol
- 2227836-03-3
- EN300-1753223
-
- Inchi: 1S/C13H19NO/c1-3-14-7-6-12-9-11(8-10(2)15)4-5-13(12)14/h4-5,9-10,15H,3,6-8H2,1-2H3/t10-/m1/s1
- InChI Key: IJVCDUNQFFAREC-SNVBAGLBSA-N
- SMILES: O[C@H](C)CC1C=CC2=C(C=1)CCN2CC
Computed Properties
- Exact Mass: 205.146664230g/mol
- Monoisotopic Mass: 205.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 23.5Ų
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1753223-0.05g |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol |
2227836-03-3 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1753223-0.1g |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol |
2227836-03-3 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1753223-0.25g |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol |
2227836-03-3 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1753223-0.5g |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol |
2227836-03-3 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1753223-1.0g |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol |
2227836-03-3 | 1g |
$1500.0 | 2023-06-03 | ||
| Enamine | EN300-1753223-2.5g |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol |
2227836-03-3 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1753223-5.0g |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol |
2227836-03-3 | 5g |
$4349.0 | 2023-06-03 | ||
| Enamine | EN300-1753223-10.0g |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol |
2227836-03-3 | 10g |
$6450.0 | 2023-06-03 | ||
| Enamine | EN300-1753223-1g |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol |
2227836-03-3 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1753223-5g |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol |
2227836-03-3 | 5g |
$4349.0 | 2023-09-20 |
(2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on (2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol
Compound Introduction: (2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol and CAS No. 2227836-03-3
Chemical entities play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, the compound identified by the CAS number 2227836-03-3 and the product name (2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol has garnered significant attention due to its unique structural features and potential biological activities. This introduction aims to provide a comprehensive overview of this compound, highlighting its chemical properties, synthetic pathways, and the latest research findings that underscore its significance in medicinal chemistry.
The molecular structure of (2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol is characterized by a fused indole ring system substituted with an ethyl group at the 1-position and a propan-2-ol moiety at the 1-position of the indole ring. This configuration endows the compound with distinct electronic and steric properties, making it a promising candidate for further exploration in drug discovery. The stereochemistry at the propan-2-ol moiety, specifically the (2R) configuration, is crucial as it influences the compound's interactions with biological targets.
In recent years, there has been a surge in research focused on indole derivatives due to their wide spectrum of biological activities. Indole-based compounds have been reported to exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. The presence of the ethyl group in (2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol enhances its lipophilicity, which is often a desirable trait for oral bioavailability. Additionally, the propan-2-ol side chain provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.
The synthesis of (2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol involves a multi-step process that typically begins with the condensation of tryptophan derivatives with appropriate aldehydes to form indole intermediates. These intermediates are then subjected to reduction and functional group transformations to introduce the desired substituents. The stereochemistry at the propanoate position is achieved through enzymatic resolution or chiral auxiliary-assisted synthesis methods. Recent advances in asymmetric synthesis have enabled more efficient and scalable production of enantiomerically pure compounds like this one.
One of the most compelling aspects of (2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yli)propanoate is its potential as a scaffold for drug development. The indole core is known to interact with various biological targets, including enzymes and receptors involved in signal transduction pathways. Preclinical studies have demonstrated that derivatives of this class can modulate pathways associated with inflammation and cancer progression. For instance, some indole-based compounds have shown inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.
The pharmacological profile of (2R)-1-(1-etylethylindollyl)propanoate has been extensively studied in vitro and in vivo. In cell-based assays, this compound has exhibited promising effects on tumor cell proliferation and apoptosis. Mechanistic studies suggest that it may interfere with key signaling cascades such as MAPK and PI3K/Akt pathways, which are frequently dysregulated in cancer cells. Additionally, animal models have shown that treatment with this compound can reduce tumor growth and metastasis without significant toxicity.
The synthetic methodologies employed in the preparation of (2R)-1-(1-etylethylindollyl)propanoate have evolved significantly over recent years. Traditional approaches often relied on labor-intensive multi-step sequences with low yields. However, modern techniques such as flow chemistry and biocatalysis have revolutionized the field by providing more efficient and sustainable routes to complex molecules. These advancements not only improve scalability but also reduce waste generation, aligning with green chemistry principles.
The role of computational chemistry in optimizing drug candidates like (2R)-1-(1-etylethylindollyl)propanoate cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and interactions between compounds and biological targets with high accuracy. This information is invaluable for designing next-generation analogs with enhanced potency and selectivity. Furthermore, virtual screening methods enable rapid identification of lead compounds from large libraries, significantly accelerating the drug discovery process.
In conclusion, (2R)-1-(1-etylethylindollyl)propanoate, identified by CAS number 2227836–03–3, represents a fascinating example of how structural innovation can lead to novel therapeutic agents. Its unique chemical properties and promising biological activities make it a valuable asset in medicinal chemistry research. As our understanding of disease mechanisms continues to grow, compounds like this one will play an increasingly important role in developing targeted therapies for various diseases.
2227836-03-3 ((2R)-1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)